Cas no 1806449-36-4 (3-(3-Bromopropyl)-4-methoxymandelic acid)

• Product Name: 3-(3-Bromopropyl)-4-methoxymandelic acid
• CAS No: 1806449-36-4
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 4940258
• Update Time: 2025-07-20

3-(3-Bromopropyl)-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-4-methoxymandelic acid

• Inchi： 1S/C12H15BrO4/c1-17-10-5-4-9(11(14)12(15)16)7-8(10)3-2-6-13/h4-5,7,11,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： ZQSXQKDVDGAHJE-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=C(C(C(=O)O)O)C=1)OC

Computed Properties

• Exact Mass: 302.01537 g/mol
• Monoisotopic Mass: 302.01537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 303.15

Additional information on 3-(3-Bromopropyl)-4-methoxymandelic acid

Research Brief on 3-(3-Bromopropyl)-4-methoxymandelic acid (CAS: 1806449-36-4): Recent Advances and Applications

3-(3-Bromopropyl)-4-methoxymandelic acid (CAS: 1806449-36-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromopropyl and methoxymandelic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents targeting various diseases, including cancer and neurological disorders.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(3-Bromopropyl)-4-methoxymandelic acid in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study highlighted the compound's ability to act as a key intermediate in the production of SSRIs with improved pharmacokinetic properties. The researchers employed a combination of computational modeling and experimental synthesis to optimize the compound's reactivity and yield. Their findings suggest that 3-(3-Bromopropyl)-4-methoxymandelic acid can significantly enhance the efficiency of SSRI synthesis, paving the way for more cost-effective and scalable production methods.

Another notable application of 3-(3-Bromopropyl)-4-methoxymandelic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a precursor for the development of novel anticancer agents. The study focused on modifying the compound's structure to enhance its binding affinity for specific oncogenic targets. Through a series of in vitro assays, the researchers demonstrated that derivatives of 3-(3-Bromopropyl)-4-methoxymandelic acid exhibited potent inhibitory effects against cancer cell proliferation, particularly in breast and lung cancer models. These findings underscore the compound's potential as a foundational building block for next-generation anticancer therapies.

Beyond its applications in drug development, 3-(3-Bromopropyl)-4-methoxymandelic acid has also been explored in the field of chemical biology for probing enzyme mechanisms. A recent study in ACS Chemical Biology detailed the use of this compound as a chemical probe to investigate the activity of mandelate racemase, an enzyme involved in bacterial metabolism. The researchers synthesized fluorescently labeled derivatives of 3-(3-Bromopropyl)-4-methoxymandelic acid to track enzyme-substrate interactions in real-time, providing valuable insights into the enzyme's catalytic mechanism. This approach opens new avenues for studying enzyme dynamics and designing targeted enzyme inhibitors.

In conclusion, 3-(3-Bromopropyl)-4-methoxymandelic acid (CAS: 1806449-36-4) represents a promising compound with diverse applications in pharmaceutical research and chemical biology. Its versatility as a synthetic intermediate, coupled with its potential therapeutic benefits, makes it a subject of ongoing investigation. Future research directions may include further structural optimization, exploration of additional biological targets, and scale-up of synthetic protocols to facilitate its broader adoption in drug discovery programs. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of innovative therapies and research tools.